8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one is a chemical compound belonging to the benzopyran family Benzopyrans are known for their diverse biological activities and are widely studied for their potential therapeutic applications
Preparation Methods
The synthesis of 8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one can be achieved through several synthetic routes. One common method involves the bromination of 3,4-dihydro-2H-1-benzopyran-4-one followed by amination. The reaction conditions typically involve the use of bromine or N-bromosuccinimide (NBS) as the brominating agent and an appropriate amine for the amination step. Industrial production methods may involve optimization of these reactions to achieve higher yields and purity.
Chemical Reactions Analysis
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the compound into its corresponding hydro derivatives.
Substitution: The bromine atom in the compound can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: The compound is used in the development of new materials and as a precursor in chemical manufacturing processes.
Mechanism of Action
The mechanism of action of 8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific biological context and the target molecules.
Comparison with Similar Compounds
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one can be compared with other benzopyran derivatives, such as:
- 6-bromo-3,4-dihydro-2H-1-benzopyran-4-one
- 8-amino-3,4-dihydro-2H-1-benzopyran-4-one
- 6-amino-3,4-dihydro-2H-1-benzopyran-4-one These compounds share similar structural features but differ in their substituents, which can lead to variations in their chemical reactivity and biological activities. The presence of both amino and bromo groups in this compound makes it unique and potentially more versatile in its applications.
Properties
CAS No. |
1216183-48-0 |
|---|---|
Molecular Formula |
C9H8BrNO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
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